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Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are a class of lipids that play critical roles as both structural components of cell
membranes and as signaling molecules involved in a myriad of cellular processes, including
proliferation, differentiation, and apoptosis. The long-chain sphingoid base backbone is a
defining feature of these molecules, with C18 species being the most common in mammals.
C17 sphingoid bases, while less abundant, are crucial as internal standards for accurate
guantification of their C18 counterparts in mass spectrometry-based analyses due to their
similar chemical properties and distinct mass.[1][2][3][4][5] The ability to effectively separate
and quantify C17 and C18 sphingoid bases is therefore paramount for researchers studying
sphingolipid metabolism and its role in health and disease.

This document provides detailed application notes and experimental protocols for the
separation and analysis of C17 and C18 sphingoid bases using modern analytical techniques,
primarily Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Signaling Pathways Involving Sphingoid Bases

Sphingoid bases and their phosphorylated derivatives are key players in intracellular and
intercellular signaling. The balance between ceramide, sphingosine, and sphingosine-1-
phosphate (S1P) is often referred to as the "sphingolipid rheostat" and is critical for determining
cell fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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